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The emergence of carbapenem-resistant Enterobacterales (CRE) and other Gram-negative

bacilli poses a significant global health threat, rendering many last-resort antibiotics ineffective.

[1][2][3] In this challenging landscape, the combination of imipenem with relebactam, a novel

diazabicyclooctane β-lactamase inhibitor, has emerged as a critical therapeutic option.[2][4]

This guide provides a comprehensive comparison of Relebactam's efficacy against

carbapenem-resistant isolates, supported by experimental data, for researchers, scientists, and

drug development professionals.

Mechanism of Action: Restoring Carbapenem
Activity
Relebactam's primary role is to inhibit Ambler class A and class C β-lactamases.[3][5][6] These

enzymes, including Klebsiella pneumoniae carbapenemase (KPC) and AmpC

cephalosporinases, are major contributors to carbapenem resistance in Enterobacterales and

Pseudomonas aeruginosa.[1][3][4] By binding to and inactivating these β-lactamases,

Relebactam protects imipenem from hydrolysis, thereby restoring its bactericidal activity

against many resistant strains.[1][4] However, Relebactam does not inhibit metallo-β-

lactamases (MBLs) or class D carbapenemases (OXA-type).[5][6]
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Imipenem/Relebactam Mechanism

Comparative In Vitro Efficacy
The in vitro potency of imipenem/relebactam has been extensively evaluated against various

carbapenem-resistant isolates. Minimum Inhibitory Concentration (MIC) data from multiple

studies demonstrate its effectiveness in restoring imipenem's activity.

Against Carbapenem-Resistant Enterobacterales (CRE)
Imipenem/relebactam shows potent activity against KPC-producing CRE. The addition of

relebactam leads to a significant reduction in imipenem MICs.[5]
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Antimicrobi
al Agent

Organism
MIC₅₀
(mg/L)

MIC₉₀
(mg/L)

Susceptibili
ty (%)

Reference(s
)

Imipenem/Rel

ebactam

KPC-

producing K.

pneumoniae

0.25/4 1/4 96 [7]

Imipenem

KPC-

producing K.

pneumoniae

16 >128 - [7]

Imipenem/Rel

ebactam

Carbapenem-

nonsusceptibl

e E. coli

- - 87.8 [8][9]

Imipenem/Rel

ebactam

Carbapenem-

nonsusceptibl

e K.

pneumoniae

- - 82.2 [8][9]

Ceftazidime/

Avibactam

KPC-

producing

CRE

4/4 8/4 97.7 [2]

Meropenem/

Vaborbactam

KPC-

producing

CRE

- - -

Against Carbapenem-Resistant Pseudomonas
aeruginosa (CRPA)
Relebactam effectively restores the in vitro activity of imipenem against a significant

percentage of imipenem-non-susceptible P. aeruginosa isolates.[3][4]
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Antimicrobial
Agent

MIC Range (μg/mL)
against CRPA

Susceptibility Rate
(%) against CRPA

Reference(s)

Imipenem/Relebactam 0.5 - >64 63% - 91.7% [4]

Ceftolozane/Tazobact

am
1 - >256 77% - 83.1% [4]

Ceftazidime/Avibacta

m
0.25 - >256 ~79.2% [4][10]

Experimental Protocols
Standardized methodologies are crucial for evaluating and comparing the efficacy of

antimicrobial agents.

Minimum Inhibitory Concentration (MIC) Assay
The broth microdilution method is a standard procedure for determining the MIC of an

antimicrobial agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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